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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

methyl behenate, a saturated fatty acid methyl ester. The information is tailored for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for the characterization of this compound.

Core Physicochemical Data
The melting and boiling points of methyl behenate are critical parameters for its identification,

purity assessment, and handling in various applications. The following table summarizes these

key quantitative data points.

Property Value Conditions

Melting Point 54 °C

53 - 56 °C

55 °C[1][2]

54 - 56 °C[3]

Boiling Point 393 °C[1][2][4] (at atmospheric pressure)

224 - 225 °C at 15 mmHg[5]
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Note: The significant difference in boiling point values is attributed to the pressure at which they

were measured. The lower value represents the boiling point at reduced pressure (vacuum), a

common practice for high molecular weight compounds to prevent decomposition at high

temperatures.

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following are detailed methodologies for these measurements.

Determination of Melting Point: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid crystalline substance like methyl behenate.[2] This can be performed using a Thiele

tube or a modern digital melting point apparatus.

Apparatus:

Glass capillary tubes (sealed at one end)

Thiele tube or a melting point apparatus

Heating oil (e.g., mineral oil or silicone oil) for Thiele tube

Thermometer

Bunsen burner or heating mantle

Procedure using a Thiele Tube:

Sample Preparation: A small amount of dry, powdered methyl behenate is introduced into

the open end of a capillary tube. The tube is then tapped gently to pack the solid into the

sealed end, aiming for a sample height of 2-3 mm.[6]

Apparatus Setup: The Thiele tube is filled with heating oil. The capillary tube is attached to a

thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is

then inserted into the Thiele tube.
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Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates

the circulation of the oil via convection currents, ensuring uniform temperature distribution.[1]

Observation: The sample is observed closely. The temperature at which the first drop of

liquid appears is recorded as the start of the melting range. The temperature at which the

entire sample has turned into a clear liquid is the end of the melting range.[4] For a pure

substance, this range should be narrow.

Procedure using a Digital Melting Point Apparatus:

Sample Preparation: The capillary tube is prepared as described above.

Apparatus Setup: The capillary tube is inserted into the sample holder of the apparatus.

Heating Program: The apparatus is programmed to heat at a controlled rate. A rapid heating

rate can be used for a preliminary determination, followed by a slower rate (e.g., 1-2 °C per

minute) near the expected melting point for an accurate measurement.

Observation and Recording: The sample is observed through a magnified viewing window.

The start and end of the melting process are recorded, often with the aid of automated

detection in modern instruments.

Determination of Boiling Point: Siwoloboff Method
For determining the boiling point of small quantities of liquid, the Siwoloboff method is highly

suitable.[5] This micro-boiling point determination is advantageous when sample availability is

limited.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Thiele tube or a heating bath
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Rubber band or other means of attachment

Procedure:

Sample Preparation: A small amount of the liquid sample (in this case, molten methyl
behenate) is placed in the small test tube. The capillary tube is then placed inside the test

tube with its open end facing downwards.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath, such as a Thiele tube filled with a suitable oil.[3][7]

Heating: The heating bath is heated gently. Initially, air trapped in the capillary tube will

expand and be seen as a slow stream of bubbles.

Observation: As the temperature approaches the boiling point, the vapor pressure of the

sample will increase, leading to a rapid and continuous stream of bubbles emerging from the

capillary tube. At this point, the heating is stopped.

Recording the Boiling Point: The bath is allowed to cool. The temperature at which the

stream of bubbles ceases and the liquid is drawn into the capillary tube is recorded as the

boiling point.[5][7] This is the temperature at which the vapor pressure of the sample equals

the external atmospheric pressure.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the

physicochemical properties of a solid compound like methyl behenate.
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Workflow for Physicochemical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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